Cas no 1242886-45-8 (2-(3-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE)

• Product Name: 2-(3-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE
• CAS No: 1242886-45-8
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD15732272
• CID: 4564294
• PubChem ID: 50742609
• Update Time: 2025-10-31

2-(3-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine
• 2-(m-Tolyl)imidazo[1,2-a]pyridin-3-amine
• Imidazo[1,2-a]pyridin-3-amine, 2-(3-methylphenyl)-
• 2-(3-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE

• MDL： MFCD15732272
• Inchi： 1S/C14H13N3/c1-10-5-4-6-11(9-10)13-14(15)17-8-3-2-7-12(17)16-13/h2-9H,15H2,1H3
• InChI Key： WYTDBVDITGKMIG-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=CC(C)=C3)=C(N)N1C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(3-METHYLPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-AMINE

Recent Advances in the Study of 2-(3-Methylphenyl)Imidazo[1,2-a]Pyridin-3-Amine (CAS: 1242886-45-8): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine (CAS: 1242886-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its imidazo[1,2-a]pyridine core, exhibits a range of biological activities that make it a promising candidate for drug development. Recent studies have explored its potential as a modulator of various biological targets, including kinases, GPCRs, and ion channels, highlighting its versatility in therapeutic applications.

One of the key areas of interest is the compound's role in oncology research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine exhibits potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding mode and structure-activity relationship (SAR). These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

In addition to its potential in oncology, recent research has also investigated the compound's applications in neurological disorders. A preprint article from early 2024 reported that 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine shows selective modulation of GABA_A receptor subtypes, which could have implications for the treatment of anxiety and epilepsy. The study employed electrophysiological recordings and behavioral assays in rodent models, providing preliminary evidence of the compound's neuropharmacological effects.

The synthetic accessibility of 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an improved synthetic route for this compound, achieving higher yields and purity through optimized reaction conditions and catalyst systems. This advancement is particularly significant for scaling up production for further preclinical studies.

From a drug discovery perspective, the physicochemical properties of 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine have been extensively characterized in recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Data from these investigations indicate favorable pharmacokinetic profiles, with good membrane permeability and moderate metabolic stability. However, researchers have noted that further structural modifications may be necessary to optimize its bioavailability and reduce potential off-target effects.

Looking forward, the unique chemical scaffold of 2-(3-methylphenyl)imidazo[1,2-a]pyridin-3-amine presents numerous opportunities for medicinal chemistry optimization. Several research groups are currently exploring the development of derivative libraries to expand the structure-activity relationship profile of this compound class. The ongoing research efforts underscore the growing importance of this molecular framework in contemporary drug discovery pipelines.